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Compound of Interest

Compound Name: p38 MAP Kinase Inhibitor IV

Cat. No.: B1678146

Proper disposal of p38 MAP Kinase Inhibitor IV is crucial for maintaining a safe laboratory
environment and ensuring compliance with environmental regulations. This guide provides
detailed procedures for the safe handling and disposal of this compound, intended for
researchers, scientists, and drug development professionals.

Safety and Disposal Information Summary

Before handling p38 MAP Kinase Inhibitor IV, it is essential to consult the Safety Data Sheet
(SDS) for the specific product you are using. The following table summarizes key quantitative
and safety data for p38 MAP Kinase Inhibitor IV (CAS Number: 1638-41-1).
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Property

Value

Chemical Name

2,2'-Sulfonyl-bis-(3,4,6-trichlorophenol)

CAS Number

1638-41-1

Molecular Formula

C12H4Cls04S

Appearance

White to beige powder[1][2]

Solubility

Soluble in DMSO at 5 mg/mL (with warming)[1]
[2]

Storage Temperature

2-8°C[1][2]

Storage Class Code

11 - Combustible Solids[1]

Waste Disposal

Must be disposed of in accordance with national
and local regulations. Leave chemicals in
original containers if possible. Do not mix with
other waste. Handle uncleaned containers as
the product itself.[3]

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, eye

protection, and face protection.[4]

Step-by-Step Disposal Protocol

Adherence to a strict protocol is necessary for the safe disposal of p38 MAP Kinase Inhibitor

IV and associated waste.

1. Waste ldentification and Segregation:

e Solid Waste: This includes unused or expired p38 MAP Kinase Inhibitor IV powder, as well

as contaminated consumables such as weigh boats, pipette tips, and gloves. This waste

should be segregated as chemical waste.

 Liquid Waste: This includes solutions containing the inhibitor, such as stock solutions in

DMSO or experimental media. This waste must be collected separately. Do not dispose of

solutions containing this inhibitor down the drain.[3][5]
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Sharps Waste: Needles, syringes, or other sharps contaminated with the inhibitor should be
disposed of in a designated sharps container.

. Container Selection and Labeling:

Use containers that are compatible with the waste type. For solid waste, a securely sealed
plastic bag or a labeled, sealed container is appropriate. For liquid waste, use a labeled,
leak-proof container, preferably glass for solvent-based solutions, with a screw-top cap.[5][6]

All waste containers must be clearly labeled as "Hazardous Waste." The label should include
the full chemical name ("p38 MAP Kinase Inhibitor IV"), the CAS number (1638-41-1), the
primary hazard (e.g., "Chemical Waste"), and the name of the principal investigator or lab.[5]

. Waste Accumulation and Storage:

Store waste containers in a designated, secure area within the laboratory, away from
incompatible materials.[7]

Ligquid waste containers should be stored in secondary containment trays to prevent spills.[6]

Do not overfill waste containers. It is recommended to arrange for disposal when the
container is about 75% full.[5]

. Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the chemical waste.

Follow all institutional procedures for waste manifest and pickup.

Do not attempt to treat or neutralize the chemical waste unless you are trained and
authorized to do so.

. Accidental Spills:
In the event of a spill, evacuate the immediate area.

Alert your supervisor and follow your institution's spill response procedures.
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» For a small spill of the powder, carefully collect it without creating dust. For a liquid spill,

absorb it with an inert material.
 All cleanup materials must be disposed of as hazardous waste.[8]

Visual Guides

The following diagrams illustrate the p38 MAPK signaling pathway and the logical workflow for
the disposal of p38 MAP Kinase Inhibitor IV.
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Caption: A flowchart outlining the key steps for the proper disposal of p38 MAP Kinase
Inhibitor IV.
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Caption: A simplified diagram of the p38 MAPK signaling cascade, indicating the point of action
for p38 MAP Kinase Inhibitor IV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

